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Compound of Interest

2,4,6-
Compound Name:
Tris(dimethylaminomethyl)phenol

Cat. No. B167129

This guide provides essential information for the safe handling and disposal of 2,4,6-
Tris(dimethylaminomethyl)phenol (also known as DMP-30) waste, tailored for research and
development environments. Adherence to these protocols is critical to ensure personnel safety
and environmental compliance.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,4,6-Tris(dimethylaminomethyl)phenol
waste?

Al: This chemical is classified as a hazardous substance with multiple risks. It is corrosive and
can cause severe skin burns and serious eye damage.[1][2] It is also harmful if swallowed or in
contact with skin.[3] Environmentally, it is considered harmful to aquatic life.[4]

Q2: What is the EPA hazardous waste number for this chemical?

A2: Due to its corrosive nature, waste containing 2,4,6-Tris(dimethylaminomethyl)phenol
should be classified under the EPA hazardous waste number D002 (waste code C).[3] If the
waste is a discarded commercial chemical product, it may also be classified as U188 for
phenolic waste.[3]

Q3: Can I dispose of small quantities of this waste down the sink?
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A3: No. Under no circumstances should this chemical waste be emptied into drains or sewers.
[2][3][4][5] It is harmful to aquatic life and improper disposal violates environmental regulations.

[4]
Q4: What are the approved methods for the disposal of this waste?

A4: The recommended procedure involves treatment to neutralize its hazardous
characteristics, followed by disposal via a licensed facility. The primary treatment step is
neutralization with a suitable dilute acid.[3][5] After neutralization, the waste should be handed
over to a certified waste management service for final disposal, which typically involves
incineration in a licensed apparatus or burial in a designated hazardous waste landfill.[3][5][6]

Q5: What Personal Protective Equipment (PPE) must be worn when handling this waste?

A5: When handling 2,4,6-Tris(dimethylaminomethyl)phenol waste, a high level of protection
is required. This includes:

Hand Protection: Impervious chemical-resistant gloves (e.g., butyl rubber or neoprene).[1][7]

o Eye Protection: Safety goggles and a face shield are necessary to protect against splashes.

[1][7]

o Skin and Body Protection: A lab coat and impervious protective clothing are required.[1][7]
For significant splash risks, a chemical-resistant apron should be worn.[8]

o Respiratory Protection: Work should be conducted in a certified chemical fume hood.[8] If
there is a risk of vapor inhalation, an appropriate respirator should be used.[7]

Troubleshooting Guide
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Issue/Problem

Probable Cause

Solution

Small spill on a lab bench (<50

mL)

Accidental splashing or

container leakage.

Evacuate non-essential
personnel. Wearing full PPE,
contain and absorb the spill
with an inert material like sand,
vermiculite, or earth.[3][4][5]
Collect the contaminated
absorbent into a clearly
labeled, sealed container for
hazardous waste disposal.
Decontaminate the area with a

suitable cleaning agent.

Waste container is bulging or

feels warm

Contamination with an
incompatible material (e.g.,
strong oxidizing agents, acids)
causing a chemical reaction or

decomposition.

Do not open the container.
Carefully move it to an
isolated, well-ventilated area
such as a fume hood, away
from ignition sources.[3] Alert
your institution's Environmental
Health & Safety (EHS) office

immediately.

Uncertainty about waste

stream contamination

The waste may have been
mixed with other solvents or
reagents during the

experimental process.

If the waste is contaminated
with other substances, it
cannot be recycled.[5] It must
be treated as hazardous
waste. Label the container with
all known or suspected
components to ensure proper
disposal by the waste

management facility.

Skin or eye contact occurs

Inadequate PPE or accidental

exposure.

For skin contact: Immediately
flush the affected area with
large amounts of water for at
least 15 minutes, using a
safety shower if available.[3]

Remove all contaminated
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clothing. Seek immediate
medical attention.[3] For eye
contact: Immediately flush
eyes with running water for at
least 15 minutes, holding
eyelids open.[1][3] Remove
contact lenses if possible.
Seek immediate medical

attention.[3]

Chemical and Physical Properties

The following table summarizes key quantitative data for 2,4,6-

Tris(dimethylaminomethyl)phenol.

Property Value Source(s)
Molecular Formula C15H27Ns0 [9]
Molecular Weight 265.39 g/mol 9]

Amber to red-brown viscous
Appearance S ) 9]

liquid with an amine odor
Density 0.969 - 0.973 g/mL at 25 °C [2][3]
Flash Point 124 °C (255 °F) - closed cup 9]

Vapor Pressure

<0.01 mmHg at 21 °C

[3]

Water Solubility

>850 g/L at 20 °C

[2]

Aquatic Toxicity (Rainbow
Trout)

TLso: 180-240 mg/L (96 hours)

[3]

Experimental Protocols
Protocol for Laboratory-Scale Neutralization of Liquid

Waste
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Objective: To safely neutralize the corrosive (basic) nature of 2,4,6-
Tris(dimethylaminomethyl)phenol waste prior to collection by a certified hazardous waste
disposal service.

Materials:

Full Personal Protective Equipment (PPE) as specified in the FAQ section.
 Certified chemical fume hood.

e 2,4,6-Tris(dimethylaminomethyl)phenol liquid waste.

e Dilute acid solution (e.g., 1M Hydrochloric Acid or 1M Sulfuric Acid).

o Large borosilicate glass beaker or flask (at least twice the volume of the waste).
e Magnetic stir plate and stir bar.

o Calibrated pH meter or pH indicator strips.

o Appropriate, labeled container for neutralized hazardous waste.

Procedure:

Preparation: Don all required PPE. Perform all steps within a certified chemical fume hood.

o Setup: Place the waste container in a secondary containment tray on a magnetic stir plate
inside the fume hood. Add a magnetic stir bar and begin stirring at a moderate speed.

o Slow Acid Addition: Carefully and slowly add the dilute acid solution to the stirring waste. The
neutralization reaction is exothermic; monitor for any significant temperature increase. If the
container becomes hot, pause the addition to allow it to cool.

e pH Monitoring: Periodically stop the acid addition and check the pH of the solution using a
calibrated pH meter or pH strips.

o Target pH: Continue adding acid in small increments until the pH of the solution is between
6.0 and 8.0.
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e Final Containment: Once neutralized, stop stirring and remove the stir bar. Carefully transfer
the neutralized waste into a designated hazardous waste container.

e Labeling: Ensure the waste container is properly labeled with the words "Hazardous Waste,"
the full chemical name ("Neutralized 2,4,6-Tris(dimethylaminomethyl)phenol”), and any
other constituents.

o Disposal Request: Store the sealed container in a designated satellite accumulation area
and arrange for pickup by your institution's EHS or hazardous waste management service.

Disposal Workflow
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Perform Neutralization
(See Protocol)

2,4,6-Tris(dimethylaminomethyl)phenol

Waste Generated

Is the waste contaminated
with other hazardous materials?

Yes / Unsure

Characterize Waste
(Liquid, Solid, or Debris)

Contain in a compatible, sealed,
and clearly labeled container.

Is the waste corrosive
(pH > 12.5)?

Yes

Arrange for disposal by a
licensed hazardous waste facility.

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for safe disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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